Cas no 851988-69-7 (N,N-dibutyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide)

• Product Name: N,N-dibutyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• CAS No: 851988-69-7
• MF: C₁₈H₂₆N₂O₃
• MW: 318.410645008087
• CID: 6302828
• PubChem ID: 4684907
• Update Time: 2025-06-23

N,N-dibutyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N,N-dibutyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• SR-01000128501
• F0643-0005
• CCG-29161
• AKOS001137921
• Z111715272
• 851988-69-7
• SR-01000128501-1
• N,N-dibutyl-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• N,N-dibutyl-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide

• Inchi： 1S/C18H26N2O3/c1-3-5-12-19(13-6-4-2)17(21)11-14-20-15-9-7-8-10-16(15)23-18(20)22/h7-10H,3-6,11-14H2,1-2H3
• InChI Key： VJMBLLGXHYPDRR-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC=CC1=2)CCC(N(CCCC)CCCC)=O)=O

Computed Properties

• Exact Mass: 318.19434270g/mol
• Monoisotopic Mass: 318.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8Ų

Additional information on N,N-dibutyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide

N,N-dibutyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide (CAS No. 851988-69-7): A Novel Molecular Scaffold for Therapeutic Applications

N,N-dibutyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide, with the systematic chemical identifier CAS No. 851988-69-7, represents a unique class of organic compounds characterized by its fused aromatic heterocyclic core and long-chain alkyl substituents. This molecule is structurally defined by the presence of a 1,3-benzoxazole ring system, which is a key structural motif in numerous bioactive compounds. The 2-oxo-2,3-dihydro-1,3-benzoxazole ring is further functionalized with a propanamide group, while the N,N-dibutyl substituents provide hydrophobicity and molecular flexibility. These structural features contribute to its potential biological activity and pharmacokinetic properties.

Recent studies have highlighted the 1,3-benzoxazole scaffold as a promising platform for drug discovery due to its ability to modulate multiple biological targets, including protein-protein interactions and enzyme activity. The propanamide functionality in N,N-dibutyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazole-3-yl)propanamide enhances its solubility and metabolic stability, which are critical parameters for drug development. This compound has been identified as a potential lead molecule in the design of small-molecule therapeutics targeting inflammatory and neurodegenerative diseases.

Structural analysis of N,N-dibutyl-3-(2-oxy-2,3-dihydro-1,3-benzoxazole-3-yl)propanamide reveals a planar aromatic system with conjugated double bonds, which facilitates interactions with hydrophobic pockets in target proteins. The 2-oxo-2,3-dihydro-1,3-benzoxazole ring exhibits a zwitterionic character under physiological conditions, enabling it to act as a hydrogen bond donor or acceptor. This property is particularly relevant for its potential role as an allosteric modulator of G-protein-coupled receptors (GPCRs), a class of targets implicated in numerous diseases.

Emerging research in 2023 has demonstrated that compounds with a 1,3-benzoxazole core can selectively inhibit the activity of phosphoinositide 3-kinase (PI3K) isoforms, which are key players in cell survival and proliferation pathways. The N,N-dibutyl substituents in N,N-dibutyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazole-3-yl)propanamide may enhance its binding affinity for lipid raft domains, a critical structural component of cell membranes. This structural adaptation could improve its cellular uptake and intracellular targeting efficiency.

Pharmacological studies have shown that the propanamide moiety in this compound contributes to its metabolic stability by reducing susceptibility to hydrolytic enzymes. This is particularly advantageous for oral administration, as it ensures prolonged plasma half-life and enhanced bioavailability. The 1,3-benzoxazole ring system has also been shown to exhibit antioxidant properties, which may provide additional therapeutic benefits in conditions involving oxidative stress.

Recent advances in computational drug design have identified N,N-dibutyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazole-3-yl)propanamide as a potential scaffold for the development of dual-action inhibitors targeting both inflammation and neurodegeneration. The 2-oxo-2,3-dihydro-1,3-benzoxazole ring has been shown to interact with the active site of cyclooxygenase-2 (COX-2), while the N,N-dibutyl substituents may modulate the activity of protein kinases involved in neuroinflammation. These dual mechanisms of action represent a significant advantage in the treatment of complex diseases such as Alzheimer's and Parkinson's.

Structural modifications of the 1,3-benzoxazole core have also been explored to enhance its therapeutic potential. For example, the introduction of halogen atoms or electron-withdrawing groups can fine-tune the compound's binding affinity for specific targets. The propanamide functionality in N,N-dibutyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazole-3-yl)propanamide provides flexibility for further chemical modifications, enabling the design of derivatives with improved selectivity and reduced side effects.

Experimental data from 2024 suggests that this compound may also exhibit antitumor activity by targeting the Akt/mTOR signaling pathway, which is frequently dysregulated in cancer. The 1,3-benzoxazole ring has been shown to inhibit the phosphorylation of Akt, while the N,N-dibutyl substituents may enhance its ability to disrupt the interaction between mTOR and its regulatory subunits. These findings highlight the potential of N,N-dibutyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazole-3-yl)propanamide as a novel therapeutic agent in oncology.

Further investigation into the 1,3-benzoxazole scaffold has revealed its ability to modulate the activity of ion channels, particularly those involved in neuronal excitability. The propanamide group in this compound may interact with specific regions of voltage-gated sodium channels, offering potential applications in the treatment of neurological disorders. These findings underscore the versatility of the 1,3-benzoxazole core in drug design.

In conclusion, N,N-dibutyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazole-3-yl)propanamide (CAS No. 851988-69-7) represents a promising molecular scaffold with diverse therapeutic potential. Its unique structural features, including the 1,3-benzoxazole ring system and N,N-dibutyl substituents, enable it to interact with multiple biological targets. Ongoing research into its pharmacological properties and structural modifications will likely expand its applications in the treatment of inflammatory, neurodegenerative, and oncological diseases.